Cas no 51834-70-9 (Butanamide,N-(2-chloroethyl)-)

Butanamide,N-(2-chloroethyl)- structure
Butanamide,N-(2-chloroethyl)- structure
Product Name:Butanamide,N-(2-chloroethyl)-
CAS No:51834-70-9
MF:C6H12ClNO
MW:149.618580818176
CID:377470
PubChem ID:148544
Update Time:2025-04-19

Butanamide,N-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(2-chloroethyl)-
    • N-(2-chloroethyl)butanamide
    • SCHEMBL11538335
    • N-(2-chloroethyl)butaneamide
    • Butanamide, N-(2-chloroethyl)-
    • 51834-70-9
    • AKOS010541606
    • DTXSID10199797
    • Inchi: 1S/C6H12ClNO/c1-2-3-6(9)8-5-4-7/h2-5H2,1H3,(H,8,9)
    • InChI Key: PVHGMFCSVYUJHX-UHFFFAOYSA-N
    • SMILES: ClCCNC(CCC)=O

Computed Properties

  • Exact Mass: 149.06086
  • Monoisotopic Mass: 149.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 85.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.032
  • Boiling Point: 283.1°Cat760mmHg
  • Flash Point: 125°C
  • Refractive Index: 1.441
  • PSA: 29.1
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